![molecular formula C7H6FNO2 B1442079 2-(6-Fluoropyridin-2-YL)acetic acid CAS No. 1000517-25-8](/img/structure/B1442079.png)
2-(6-Fluoropyridin-2-YL)acetic acid
Overview
Description
2-(6-Fluoropyridin-2-YL)acetic acid is a chemical compound with the molecular formula C7H6FNO2 and a molecular weight of 155.13 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6FNO2/c8-6-3-1-2-5(9-6)4-7(10)11/h1-3H,4H2,(H,10,11) . This indicates that the molecule consists of a pyridine ring with a fluorine atom at the 6th position and an acetic acid group attached to the 2nd position of the ring .Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . It should be stored in a sealed container in a dry environment at 2-8°C .Scientific Research Applications
Crystallography and Herbicides : The compound, as part of a pyridine herbicide, was studied for its crystal structure, revealing a network of hydrogen bonds and weak π–π interactions, facilitating the understanding of its herbicidal mechanism (Park, Choi, Kwon, & Kim, 2016).
Biomedical Analysis : In a study exploring fluorographic detection methods, acetic acid was used as a solvent for 2,5-diphenyloxazole (PPO). This method was compared to existing procedures, highlighting the compound's role in sensitive and efficient alternative fluorographic methods (Skinner & Griswold, 1983).
Positron-Emission Tomography (PET) Imaging : 2-(6-Fluoropyridin-2-yl)acetic acid derivatives were investigated for their potential as radioligands in PET imaging, particularly for studying extrathalamic nicotinic acetylcholine receptors (Zhang & Horti, 2004).
Chemical Synthesis : The compound has been utilized in the efficient synthesis of chemical modifiers for cephalosporin antibiotics, with its structural characterization done via X-ray crystallography (Kanai et al., 1993).
Pharmaceutical Research : In pharmaceutical research, derivatives of this compound have been studied for their properties and potential as analgesics, anti-inflammatory agents, and intermediates for synthesis of other compounds (Salionov, 2015).
Fluorescent Labeling in Analytical Chemistry : The compound's derivative, 6-methoxy-4-quinolone, is a novel fluorophore with strong fluorescence in a wide pH range, highlighting its application as a fluorescent labeling reagent in biomedical analysis (Hirano et al., 2004).
Herbicide Synthesis : Studies have shown the compound's role in the synthesis of novel fluoropicolinate herbicides, utilizing cascade cyclization techniques for potential agricultural applications (Johnson et al., 2015).
Radiopharmaceuticals : Synthesis of N-(6-[18F]Fluoropyridin-3-yl)glycine, a fluorine-18 labeled compound, demonstrated potential as a new renal PET agent for evaluating renal function, showcasing the compound's application in diagnostic imaging (Wang et al., 2019).
Chemosensors : The compound has been used in the synthesis of porphyrin-appended terpyridine, a chemosensor for cadmium, based on fluorescent enhancement. This application demonstrates its role in environmental monitoring and analytical chemistry (Luo et al., 2007).
Chromatographic Analysis : Research on the analysis of thiols by high-performance liquid chromatography (HPLC) after fluorescent prelabelling with 4-(6-methylnaphthalen-2-yl)-4-oxobuten-2-oic acid shows its utility in the sensitive detection of important biological compounds (Cavrini et al., 1989).
Safety and Hazards
Mechanism of Action
Target of Action
Fluoropyridines, the family to which this compound belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds .
Mode of Action
Fluoropyridines, in general, are less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing substituent in the aromatic ring .
Biochemical Pathways
Fluoropyridines are known to be used in the synthesis of compounds for various biological applications .
Result of Action
As a member of the fluoropyridines family, it is known to possess interesting physical, chemical, and biological properties .
Properties
IUPAC Name |
2-(6-fluoropyridin-2-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c8-6-3-1-2-5(9-6)4-7(10)11/h1-3H,4H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYOIOTYILFXTRK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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